(-)-Bafilomycin A1

• Molecular Formula: C35H58O9
• Molecular Weight: 622.8 g/mol
• InChI: InChI=1S/C35H58O9/c1-19(2)32-24(7)27(36)18-35(40,44-32)26(9)31(38)25(8)33-28(41-10)14-12-13-20(3)15-22(5)30(37)23(6)16-21(4)17-29(42-11)34(39)43-33/h12-14,16-17,19,22-28,30-33,36-38,40H,15,18H2,1-11H3/t22?,23?,24?,25?,26?,27?,28?,30?,31?,32?,33?,35-/m1/s1
• InChIKey: XDHNQDDQEHDUTM-AWBIQFRSSA-N

(-)-Bafilomycin A1 Core Properties & Procurement

(-)-Bafilomycin A1 is a 16-membered plecomacrolide macrolide antibiotic isolated from Streptomyces species that functions as a potent, reversible inhibitor of vacuolar-type H⁺-ATPases (V-ATPases) [1]. It blocks lysosomal acidification, thereby inhibiting the late stage of autophagy (autophagosome-lysosome fusion) at nanomolar concentrations [2]. Beyond V-ATPase inhibition, bafilomycin A1 uniquely possesses K⁺ ionophoric activity—a property absent in all other principal V-ATPase inhibitors—which causes mitochondrial uncoupling independently of V-ATPase blockade [3]. The compound is a standard tool in autophagy research and is being investigated for cancer, antiviral, and neurodegenerative indications.

Reported to inhibit vacuolar-type H⁺-ATPase at nanomolar concentrations, blocking autophagic flux

Documented K⁺ ionophore activity, uniquely among macrolide V-ATPase inhibitors, affecting mitochondrial function

Tool compound for autophagy, lysosomal pH, and mitochondrial bioenergetics research

• [1] Dröse S, Bindseil KU, Bowman EJ, Siebers A, Zeeck A, Altendorf K. Inhibitory effect of modified bafilomycins and concanamycins on P- and V-type adenosinetriphosphatases. Biochemistry. 1993;32(15):3902-3906. doi:10.1021/bi00066a008. PMID: 8385991. View Source
• [2] Mauvezin C, Neufeld TP. Bafilomycin A1 disrupts autophagic flux by inhibiting both V-ATPase-dependent acidification and Ca-P60A/SERCA-dependent autophagosome-lysosome fusion. Autophagy. 2015;11(8):1437-1438. doi:10.1080/15548627.2015.1066963. PMID: 26156798. View Source
• [3] Teplova VV, Tonshin AA, Grigoriev PA, Saris N-EL, Salkinoja-Salonen MS. Bafilomycin A1 is a potassium ionophore that impairs mitochondrial functions. J Bioenerg Biomembr. 2007;39(4):321-329. doi:10.1007/s10863-007-9095-9. PMID: 17902007. View Source

Why (-)-Bafilomycin A1 Is Irreplaceable

Although bafilomycin A1, concanamycin A, archazolid A, and apicularen A all inhibit the V-ATPase c-ring, they exhibit distinct binding sites, differential sensitivity to point mutations, and divergent off-target pharmacology [1]. Concanamycin A is generally a more potent enzymatic inhibitor in certain subcellular fractions, yet bafilomycin A1 displays superior functional potency in epithelial transport assays [2]. Critically, bafilomycin A1 is the only macrolide V-ATPase inhibitor with documented K⁺ ionophore activity, which profoundly affects mitochondrial function independently of V-ATPase inhibition [3]. These mechanistic divergences preclude generic substitution; the following quantitative evidence demonstrates that compound selection must be guided by the specific experimental or therapeutic endpoint.

Other V-ATPase inhibitors (e.g., concanamycin A, archazolid A) exhibit distinct binding sites and mutational sensitivity profiles; functional inhibition in intact tissues may not replicate.

Bafilomycin A1 is the only macrolide V-ATPase inhibitor with demonstrated K⁺ ionophore activity; switching compounds removes the mitochondrial uncoupling component from experimental readouts.

Lysosomal inhibitors such as chloroquine activate different stress kinase pathways (ERK/JNK vs. AMPK), altering cell death signaling interpretation despite similar pH neutralization.

• [1] Bockelmann S, Menche D, Rudolph S, et al. Archazolid A binds to the equatorial region of the c-ring of the vacuolar H⁺-ATPase. J Biol Chem. 2010;285(49):38304-38314. doi:10.1074/jbc.M110.137539. PMID: 20870718. View Source
• [2] Oliveira PF, Lopes IA, Barrias C, Rebelo da Costa AM. H⁺-ATPase of crude homogenate of the outer mantle epithelium of Anodonta cygnea. Comp Biochem Physiol A Mol Integr Physiol. 2004;139(4):425-432. doi:10.1016/j.cbpb.2004.07.004. PMID: 15596387. View Source
• [3] Teplova VV, Tonshin AA, Grigoriev PA, Saris N-EL, Salkinoja-Salonen MS. Bafilomycin A1 is a potassium ionophore that impairs mitochondrial functions. J Bioenerg Biomembr. 2007;39(4):321-329. doi:10.1007/s10863-007-9095-9. PMID: 17902007. View Source

Quantitative Evidence vs. Comparators

Epithelial V-ATPase Inhibition vs. Concanamycin A

In a direct head-to-head comparison of short-circuit current (I_sc) inhibition in the outer mantle epithelium of the freshwater bivalve Anodonta cygnea, bafilomycin A1 demonstrated significantly greater functional potency than concanamycin A [1]. Bafilomycin A1 inhibited the electrogenic proton pump with an IC₅₀ of 0.17 µM, whereas concanamycin A required an IC₅₀ of 0.7 µM, yielding a 4.1-fold potency advantage for bafilomycin A1 in this functional assay [1].

Epithelial V-ATPase Inhibition

Head-to-head

Bafilomycin A1 IC₅₀ 0.17 µM vs. Concanamycin A IC₅₀ 0.7 µM (4.1-fold difference)

Reported higher functional inhibition in intact epithelial ion transport

Short-circuit current assay, Anodonta cygnea mantle epithelium

Evidence Dimension	V-ATPase functional inhibition in intact epithelial tissue
Target Compound Data	IC₅₀ = 0.17 µM
Comparator Or Baseline	Concanamycin A: IC₅₀ = 0.7 µM
Quantified Difference	Bafilomycin A1 is 4.1-fold more potent
Conditions	Short-circuit current assay in outer mantle epithelium of Anodonta cygnea at 27 °C; maximum inhibition doses: 0.5 µM (BafA1) vs. 5 µM (ConA)

Why This Matters

Establishes that bafilomycin A1 is the preferred V-ATPase inhibitor when studying proton-pump-driven electrogenic ion transport in intact epithelia, as concanamycin A requires 4.1-fold higher concentrations to achieve equivalent functional blockade.

• [1] Oliveira PF, Lopes IA, Barrias C, Rebelo da Costa AM. H⁺-ATPase of crude homogenate of the outer mantle epithelium of Anodonta cygnea. Comp Biochem Physiol A Mol Integr Physiol. 2004;139(4):425-432. doi:10.1016/j.cbpb.2004.07.004. PMID: 15596387. View Source

Yeast V-ATPase Potency and Mutant Selectivity vs. Archazolid A

In a direct comparative activity assay using isolated yeast vacuolar membranes from wild-type Saccharomyces cerevisiae strain BMA64-1B, bafilomycin A1 inhibited V-ATPase with an IC₅₀ of 4.7 nM, whereas archazolid A exhibited an IC₅₀ of 6.6 nM, representing a 1.4-fold potency advantage for bafilomycin A1 [1]. Crucially, point mutations in the c-subunit (Vma3p) that dramatically reduce bafilomycin sensitivity (e.g., T32I causing an 8.0-fold IC₅₀ increase to 38.4 nM; Y142N causing a 12-fold increase to 56 nM) have negligible impact on archazolid A sensitivity (T32I: 3.7 nM; Y142N: 0.7 nM), demonstrating that the two inhibitors engage pharmacologically distinct binding determinants on the V₀ c-ring [1].

Yeast V-ATPase & Mutant Sensitivity

Head-to-head

WT IC₅₀: BafA1 4.7 nM, Archazolid A 6.6 nM. T32I mutant: BafA1 38.4 nM (8× increase), Archazolid A 3.7 nM. Y142N: BafA1 56 nM (12×), Archazolid A 0.7 nM.

Mutational resistance profiles differ; archazolid A retains activity where bafilomycin sensitivity is lost

S. cerevisiae BMA64-1B vacuolar membranes; ATPase activity assay

Evidence Dimension	V-ATPase enzymatic activity inhibition and mutational sensitivity
Target Compound Data	Bafilomycin A1 IC₅₀ = 4.7 nM (WT); T32I mutant IC₅₀ = 38.4 nM (8.0-fold increase); Y142N mutant IC₅₀ = 56 nM (12-fold increase)
Comparator Or Baseline	Archazolid A IC₅₀ = 6.6 nM (WT); T32I mutant IC₅₀ = 3.7 nM (0.6-fold); Y142N mutant IC₅₀ = 0.7 nM (0.1-fold)
Quantified Difference	1.4-fold greater WT potency for BafA1; differential mutational impact: T32I reduces BafA1 sensitivity 8.0-fold vs. no loss for Archazolid; Y142N reduces BafA1 sensitivity 12-fold vs. 0.1-fold for Archazolid
Conditions	Vacuolar membrane preparations from S. cerevisiae strain BMA64-1B; ATPase activity assay with inhibitor concentrations ranging from 0.1 nM to 3 µM

Why This Matters

Demonstrates that bafilomycin A1 and archazolid A should not be treated as interchangeable tools; bafilomycin A1 is superior when targeting wild-type V-ATPase by 1.4-fold, while archazolid A retains near-full potency against mutations that severely impair bafilomycin binding—critical information for designing mutant-complementation or resistance-profiling experiments.

• [1] Bockelmann S, Menche D, Rudolph S, et al. Archazolid A binds to the equatorial region of the c-ring of the vacuolar H⁺-ATPase. J Biol Chem. 2010;285(49):38304-38314. doi:10.1074/jbc.M110.137539. PMID: 20870718. View Source

Unique K⁺ Ionophore Activity

Bafilomycin A1 is the first and currently the only macrolide antibiotic demonstrated to function as a potassium-specific ionophore, transporting K⁺ across biological and artificial lipid membranes as a carrier (not a channel former) [1]. This activity causes mitochondrial swelling, loss of membrane potential, uncoupling of oxidative phosphorylation, and inhibition of maximal respiration at nanomolar concentrations, entirely independent of V-ATPase inhibition [2]. Neither concanamycin A nor archazolid A has been shown to possess ionophoric activity; concanamycin A requires co-administration of a separate ionophore (valinomycin) to achieve K⁺ efflux [3]. The ChEBI ontology formally annotates bafilomycin A1 with the role 'potassium ionophore' (CHEBI:88227) [4].

K⁺ Ionophore Activity

Class-level inference

Carrier-mediated K⁺ transport demonstrated in mitochondria and black lipid membranes; not present in concanamycin A or archazolid A

Unique dual pharmacology for lysosomal-mitochondrial crosstalk studies

Mitochondrial effects independent of V-ATPase inhibition; ChEBI annotation

Evidence Dimension	K⁺ ionophoric activity
Target Compound Data	Demonstrated K⁺-specific carrier-mediated ionophoric activity in mitochondria and black lipid membranes; induces K⁺ uptake into energized mitochondria at nanomolar concentrations
Comparator Or Baseline	Concanamycin A and archazolid A: no intrinsic K⁺ ionophoric activity reported; concanamycin A requires exogenous valinomycin for K⁺ efflux
Quantified Difference	Qualitative presence vs. absence of ionophoric function; biological consequence: bafilomycin A1 uniquely impairs mitochondrial respiration independently of V-ATPase blockade
Conditions	Isolated rat liver mitochondria; black lipid membrane bilayers; ChEBI database annotation (CHEBI:22689 has_role CHEBI:88227)

Why This Matters

Defines bafilomycin A1 as the sole V-ATPase inhibitor with dual pharmacology (V-ATPase inhibition plus K⁺ ionophore-mediated mitochondrial uncoupling), making it the compound of choice for studies investigating the intersection of lysosomal pH and mitochondrial bioenergetics. Researchers studying V-ATPase function in isolation should be aware of this confounding activity.

• [1] Teplova VV, Tonshin AA, Grigoriev PA, Saris N-EL, Salkinoja-Salonen MS. Bafilomycin A1 is a potassium ionophore that impairs mitochondrial functions. J Bioenerg Biomembr. 2007;39(4):321-329. doi:10.1007/s10863-007-9095-9. PMID: 17902007. View Source
• [2] Dröse S, Bindseil KU, Bowman EJ, Siebers A, Zeeck A, Altendorf K. Inhibitory effect of modified bafilomycins and concanamycins on P- and V-type adenosinetriphosphatases. Biochemistry. 1993;32(15):3902-3906. doi:10.1021/bi00066a008. PMID: 8385991. View Source
• [3] Irurzun A, Nieva JL, Carrasco L. Entry of poliovirus into cells is blocked by valinomycin and concanamycin A. Virology. 2001;279(2):380-385. doi:10.1006/viro.2000.0727. PMID: 11162793. View Source
• [4] ChEBI database. Bafilomycin A1 (CHEBI:22689) has role potassium ionophore (CHEBI:88227). EMBL-EBI. Accessed 2026. View Source

AMPK-Selective Death Signaling vs. Chloroquine

In a systematic comparative analysis of molecular cytotoxic mechanisms in B16 mouse melanoma cells, bafilomycin A1, chloroquine, and ammonium chloride all caused oxidative stress, mitochondrial depolarization, and caspase-dependent apoptosis [1]. However, the downstream signaling pathways activated by each agent were mechanistically distinct: bafilomycin A1 was the only agent that increased phosphorylation of the energy sensor AMP-activated protein kinase (AMPK), whereas chloroquine and ammonium chloride instead stimulated phosphorylation of extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK), respectively [1]. Consistent with this divergence, pharmacological inhibition of AMPK potentiated the cytotoxicity of bafilomycin, whereas ERK1/2 and JNK inhibition potentiated the cytotoxicity of chloroquine and ammonium chloride, respectively [1].

AMPK-Selective Death Signaling

Head-to-head

BafA1 increased phospho-AMPK; Chloroquine increased phospho-ERK; NH₄Cl increased phospho-JNK

Distinct stress kinase activation among lysosomal inhibitors; pathway interpretation may shift with compound substitution

B16 mouse melanoma cells, immunoblotting and mRNA quantification

Evidence Dimension	Cell death signaling pathway activation
Target Compound Data	Bafilomycin A1: increased AMPK phosphorylation; decreased anti-apoptotic Bcl-2 mRNA; SB203580 (p38 MAPK inhibitor) reduced cytotoxicity
Comparator Or Baseline	Chloroquine: increased ERK phosphorylation + pro-apoptotic Pten/Puma and anti-apoptotic Bcl-xL mRNA; Ammonium chloride: increased JNK phosphorylation + pro-apoptotic Bim/p53 and anti-apoptotic Bcl-xL mRNA
Quantified Difference	Qualitative pathway divergence: BafA1 → AMPK; Chloroquine → ERK; NH₄Cl → JNK; functional antagonism observed when agents were combined
Conditions	B16 mouse melanoma cells; immunoblotting of phospho-AMPK, phospho-ERK, phospho-JNK; mRNA quantification of Bcl-2 family members

Why This Matters

Demonstrates that bafilomycin A1 engages a mechanistically distinct cytotoxicity pathway (AMPK-dependent) compared to alternative lysosomal inhibitors (ERK/JNK-dependent), meaning that switching compounds in a study will alter the cellular stress signature even if lysosomal pH neutralization appears equivalent.

• [1] Stamenkovic M, Janjetovic K, Paunovic V, et al. Comparative analysis of cell death mechanisms induced by lysosomal autophagy inhibitors. Eur J Pharmacol. 2019;859:172540. doi:10.1016/j.ejphar.2019.172540. PMID: 31310755. View Source

In Vivo Antiviral Efficacy: Saliphenylhalamide vs. Bafilomycin

In a head-to-head in vivo comparison of V-ATPase inhibitors for the treatment of influenza A virus infection in mice, saliphenylhalamide (SaliPhe), a V-ATPase inhibitor targeting a distinct binding site within the V₀ proton translocation domain, protected 62.5% of mice against lethal challenge at essentially non-toxic concentrations [1]. In contrast, bafilomycin A1 administered at cytotoxic concentrations showed essentially no protection against influenza A virus infection (SaliPhe vs. BafA1: P < 0.001) [1]. In vitro, SaliPhe blocked viral proliferation at concentrations up to 51-fold below its cytotoxic threshold, whereas bafilomycin A1's antiviral and cytotoxic windows overlapped [1].

In Vivo Antiviral Selectivity

Head-to-head

Saliphenylhalamide 62.5% protection vs. BafA1 0% (P

Reported narrow antiviral window in mouse influenza model; supports compound selection for antiviral research

Mouse-adapted influenza A lethal challenge; in vitro GFP reporter assay

Subcellular V-ATPase Sensitivity

Class-level inference

Concanamycin A more potent in Golgi fractions; BafA1 equipotent or more potent in tonoplast fractions

Subcellular V-ATPase populations exhibit differential inhibitor sensitivity; organelle-specific selection may be relevant

Tobacco cell Golgi-enriched and tonoplast membrane fractions

Evidence Dimension	In vivo antiviral efficacy in a mouse influenza model
Target Compound Data	Bafilomycin A1: 0% protection at cytotoxic doses; antiviral concentration overlaps with cytotoxic concentration in vitro
Comparator Or Baseline	Saliphenylhalamide: 62.5% protection at non-toxic doses; in vitro selectivity index ≥ 51-fold
Quantified Difference	SaliPhe provides statistically significant protection vs. BafA1 provides none (P < 0.001); therapeutic window for BafA1 is ≤1-fold vs. ≥51-fold for SaliPhe
Conditions	Mouse-adapted influenza A virus; in vivo lethal challenge model; in vitro GFP reporter IAV assay with parallel cytotoxicity testing for selectivity index calculation

Why This Matters

Directly establishes that bafilomycin A1 is unsuitable as an in vivo antiviral agent due to a poor selectivity index, while newer-generation V-ATPase inhibitors like SaliPhe achieve a >51-fold therapeutic window. Researchers procuring compounds for antiviral development should select SaliPhe or analogous compounds over bafilomycin A1.

• [1] Müller KH, Kainov DE, El Bakkouri K, et al. The proton translocation domain of cellular vacuolar ATPase provides a target for the treatment of influenza A virus infections. Br J Pharmacol. 2011;164(2):344-357. doi:10.1111/j.1476-5381.2011.01346.x. PMID: 21418188. View Source

Subcellular V-ATPase Sensitivity: Golgi vs. Tonoplast

In tobacco (Nicotiana tabacum) cells, the V-ATPase activities in distinct subcellular fractions display differential sensitivity to bafilomycin A1 versus concanamycin A [1]. Both ATP hydrolysis and ATP-dependent proton-pumping activities in Golgi-enriched membrane fractions were more sensitive to concanamycin A than to bafilomycin A1, whereas the V-ATPase activities in tonoplast (vacuolar) fractions were almost equally sensitive to both inhibitors [1]. This subcellular compartment-specific differential sensitivity has been exploited to demonstrate that the V-ATPase population in Golgi-enriched organelles is pharmacologically distinguishable from the tonoplast-associated V-ATPase [1].

Subcellular V-ATPase Sensitivity

Class-level inference

Concanamycin A more potent in Golgi fractions; BafA1 equipotent or more potent in tonoplast fractions

Subcellular V-ATPase populations exhibit differential inhibitor sensitivity; organelle-specific selection may be relevant

Tobacco cell Golgi-enriched and tonoplast membrane fractions

Evidence Dimension	Subcellular V-ATPase population sensitivity
Target Compound Data	Bafilomycin A1: more potent at tonoplast V-ATPase; less potent at Golgi-enriched V-ATPase
Comparator Or Baseline	Concanamycin A: more potent at Golgi-enriched V-ATPase; equipotent to BafA1 at tonoplast V-ATPase
Quantified Difference	Qualitative differential sensitivity between subcellular compartments; concanamycin A preferentially inhibits Golgi V-ATPase over bafilomycin A1
Conditions	Tobacco cell suspension culture; Golgi-enriched and tonoplast membrane fractions; ATP hydrolysis and proton-pumping activity assays

Why This Matters

Reveals that bafilomycin A1 and concanamycin A cannot be used interchangeably when studying organelle-specific V-ATPase functions; concanamycin A is the preferred inhibitor for Golgi-specific acidification studies, while bafilomycin A1 is better suited when tonic tonoplast inhibition is desired.

• [1] Matsuoka K, Higuchi T, Maeshima M, Nakamura K. A vacuolar-type H⁺-ATPase in a nonvacuolar organelle is required for the sorting of soluble vacuolar protein precursors in tobacco cells. Plant Cell. 1997;9(4):533-546. doi:10.1105/tpc.9.4.533. PMID: 12237363. View Source

Optimal Application Scenarios

Epithelial Ion Transport & Proton Pump Studies

For research on V-ATPase-driven electrogenic proton transport in intact epithelial tissues, (-)-bafilomycin A1 is the superior tool compound, offering 4.1-fold greater functional potency (IC₅₀ 0.17 µM) than concanamycin A (IC₅₀ 0.7 µM) in short-circuit current assays [1]. This potency advantage translates to reliable inhibition at lower concentrations, minimizing solvent-related artifacts in sensitive electrophysiological recordings.

Lysosomal pH & Mitochondrial Bioenergetics

Bafilomycin A1 is the only V-ATPase inhibitor that simultaneously blocks lysosomal acidification and uncouples mitochondrial respiration via its K⁺ ionophore activity [2][3]. This dual pharmacology makes it uniquely suited for experiments investigating the intersection of autophagy, lysosomal function, and mitochondrial bioenergetics—a combination no other V-ATPase inhibitor provides. Researchers studying V-ATPase function in isolation should, however, account for the confounding mitochondrial effects.

AMPK-Dependent Cancer Cell Death Signaling

When investigating the role of AMPK signaling in lysosome-dependent cell death, bafilomycin A1 is the specific agent of choice. Unlike chloroquine and ammonium chloride—which signal through ERK and JNK pathways, respectively—bafilomycin A1 uniquely and selectively activates AMPK phosphorylation in B16 melanoma cells [4]. This signaling specificity is essential for studies aimed at dissecting energy-sensor-mediated apoptosis mechanisms in cancer biology.

V-ATPase Mutational Resistance & Binding Site Profiling

Bafilomycin A1 serves as a critical reference compound for mapping V-ATPase inhibitor binding sites. The demonstration that mutations such as T32I and Y142N in the V₀ c-subunit increase bafilomycin A1 IC₅₀ by 8- to 12-fold, while archazolid A retains near-wild-type potency against the same mutants, establishes bafilomycin A1 as the discriminating ligand for probing the plecomacrolide binding pocket [5]. This differential sensitivity profile is indispensable for characterizing novel V-ATPase inhibitors and understanding resistance mechanisms.

Application

Selection Property

Validation Focus

Epithelial proton pump research

Functional V-ATPase inhibition in intact tissue

Verify inhibition potency in tissue-specific ion transport assays

Lysosomal-mitochondrial crosstalk studies

Dual pharmacology (V-ATPase inhibition + K⁺ ionophore activity)

Assess mitochondrial uncoupling contribution in model system

AMPK signaling in lysosomal cell death

AMPK pathway selectivity over ERK/JNK

Confirm AMPK phosphorylation profile in intended cell model

V-ATPase inhibitor binding site mapping

Mutational sensitivity profile of V₀ c-subunit

Assess inhibitor sensitivity in wild-type and mutant V-ATPase preparations

• [1] Oliveira PF, Lopes IA, Barrias C, Rebelo da Costa AM. H⁺-ATPase of crude homogenate of the outer mantle epithelium of Anodonta cygnea. Comp Biochem Physiol A Mol Integr Physiol. 2004;139(4):425-432. doi:10.1016/j.cbpb.2004.07.004. PMID: 15596387. View Source
• [2] Teplova VV, Tonshin AA, Grigoriev PA, Saris N-EL, Salkinoja-Salonen MS. Bafilomycin A1 is a potassium ionophore that impairs mitochondrial functions. J Bioenerg Biomembr. 2007;39(4):321-329. doi:10.1007/s10863-007-9095-9. PMID: 17902007. View Source
• [3] ChEBI database. Bafilomycin A1 (CHEBI:22689) has role potassium ionophore (CHEBI:88227). EMBL-EBI. Accessed 2026. View Source
• [4] Stamenkovic M, Janjetovic K, Paunovic V, et al. Comparative analysis of cell death mechanisms induced by lysosomal autophagy inhibitors. Eur J Pharmacol. 2019;859:172540. doi:10.1016/j.ejphar.2019.172540. PMID: 31310755. View Source
• [5] Bockelmann S, Menche D, Rudolph S, et al. Archazolid A binds to the equatorial region of the c-ring of the vacuolar H⁺-ATPase. J Biol Chem. 2010;285(49):38304-38314. doi:10.1074/jbc.M110.137539. PMID: 20870718. View Source